Cas no 94088-76-3 (Carbamic acid,(3-aminopropyl)- (9CI))

• Product Name: Carbamic acid,(3-aminopropyl)- (9CI)
• CAS No: 94088-76-3
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 807922
• PubChem ID: 3023499
• Update Time: 2025-04-19

Carbamic acid,(3-aminopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-aminopropyl)- (9CI)
• (3-aminopropyl)carbamic acid
• 3-aminopropylcarbamic acid
• EINECS 302-078-4
• 94088-76-3
• (3-Aminopropyl)carbamicacid
• AKOS006350582
• DTXSID80240487
• SCHEMBL841557
• NS00040020
• FT-0763815

• Inchi： 1S/C4H10N2O2/c5-2-1-3-6-4(7)8/h6H,1-3,5H2,(H,7,8)
• InChI Key： JLZOGLJEROCEQF-UHFFFAOYSA-N
• SMILES： OC(NCCCN)=O

Computed Properties

• Exact Mass: 118.07400
• Monoisotopic Mass: 118.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: -3.2

Experimental Properties

• Density: 1.161
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.487
• PSA: 75.35000
• LogP: 0.69400